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molecular formula C9H5BrN2O2S2 B8797034 5-[(5-Bromothiophen-2-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione CAS No. 260780-33-4

5-[(5-Bromothiophen-2-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione

Cat. No. B8797034
CAS RN: 260780-33-4
M. Wt: 317.2 g/mol
InChI Key: FOPCKFPCCBEILD-UHFFFAOYSA-N
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Patent
US06440985B1

Procedure details

In a procedure identical to Example 1, 0.144 g (1 mmol) of 4,6-dihydroxy-2-mercaptopyrimidine, and 0.207 g (1 mmol) of 5-bromothiophenecarboxaldehyde in a solution of 2 ml of glacial acetic acid and 4 ml of DMF was heated at 80° C. for 12 hours. Upon cooling to room temperature, the reaction was poured into water and the precipitate collected by filtration. The crude product was washed with water, and the solid boiled in methanol for 1 minute. Filtration provided 92 mg of product as an orange solid.
Name
4,6-dihydroxy-2-mercaptopyrimidine
Quantity
0.144 g
Type
reactant
Reaction Step One
Name
5-bromothiophenecarboxaldehyde
Quantity
0.207 g
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
2 mL
Type
reactant
Reaction Step One
Name
DMF
Quantity
4 mL
Type
reactant
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
product

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:7]=[C:6]([OH:8])[N:5]=[C:4]([SH:9])[N:3]=1.[Br:10][C:11]1[S:15][C:14]([CH:16]=O)=[CH:13][CH:12]=1.C(O)(=O)C.CN(C=O)C>O>[Br:10][C:11]1[S:15][C:14]([CH:16]=[C:7]2[C:6](=[O:8])[NH:5][C:4](=[S:9])[NH:3][C:2]2=[O:1])=[CH:13][CH:12]=1

Inputs

Step One
Name
4,6-dihydroxy-2-mercaptopyrimidine
Quantity
0.144 g
Type
reactant
Smiles
OC1=NC(=NC(=C1)O)S
Name
5-bromothiophenecarboxaldehyde
Quantity
0.207 g
Type
reactant
Smiles
BrC1=CC=C(S1)C=O
Name
acetic acid
Quantity
2 mL
Type
reactant
Smiles
C(C)(=O)O
Name
DMF
Quantity
4 mL
Type
reactant
Smiles
CN(C)C=O
Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
the precipitate collected by filtration
WASH
Type
WASH
Details
The crude product was washed with water
FILTRATION
Type
FILTRATION
Details
Filtration

Outcomes

Product
Details
Reaction Time
 1 min
Name
product
Type
product
Smiles
BrC1=CC=C(S1)C=C1C(NC(NC1=O)=S)=O
Measurements
Type Value Analysis
AMOUNT: MASS 92 mg
YIELD: CALCULATEDPERCENTYIELD 29%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.